Cas no 1179058-02-6 (1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine)

• Product Name: 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine
• CAS No: 1179058-02-6
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5186734
• PubChem ID: 60999214
• Update Time: 2025-10-31

1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(5-bromothiophen-2-yl)ethyl](propan-2-yl)amine
• n-(1-(5-Bromothiophen-2-yl)ethyl)propan-2-amine
• 2-Thiophenemethanamine, 5-bromo-α-methyl-N-(1-methylethyl)-
• 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine

• Inchi： 1S/C9H14BrNS/c1-6(2)11-7(3)8-4-5-9(10)12-8/h4-7,11H,1-3H3
• InChI Key： HXWPULHDBFSHNP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)NC(C)C)S1

Computed Properties

• Exact Mass: 247.003
• Monoisotopic Mass: 247.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3

Additional information on 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine

Introduction to 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine (CAS No. 1179058-02-6)

1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine (CAS No. 1179058-02-6) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a bromothiophene moiety with an amino group and an isopropyl substituent. The combination of these functional groups endows the molecule with a range of interesting properties that have attracted the attention of researchers and industry professionals alike.

The bromothiophene moiety in 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine is particularly noteworthy due to its ability to participate in a variety of chemical reactions, such as cross-coupling reactions and nucleophilic substitutions. These reactions are crucial in the synthesis of complex organic molecules, making 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine a valuable intermediate in the development of new pharmaceuticals and materials. Recent studies have highlighted the importance of bromothiophenes in the design of novel drugs, particularly in the areas of anticancer and antiviral agents.

The presence of the amino group in 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine adds another layer of reactivity and functionality to the molecule. Amino groups are known for their ability to form hydrogen bonds, which can influence the solubility, stability, and biological activity of compounds. In pharmaceutical research, amino-functionalized molecules are often used as building blocks for the synthesis of bioactive compounds, such as peptides and small-molecule drugs. The amino group in 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine can also serve as a site for further functionalization, allowing for the creation of derivatives with tailored properties.

The isopropyl substituent in 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine contributes to the overall steric and electronic properties of the molecule. Isopropyl groups are known for their bulky nature, which can influence the conformational flexibility and reactivity of the molecule. This steric hindrance can be advantageous in certain chemical reactions, where it can help to control regioselectivity and stereoselectivity. In addition, the isopropyl group can enhance the lipophilicity of the molecule, which is an important consideration in drug design, as it can affect the absorption, distribution, metabolism, and excretion (ADME) properties of a compound.

Recent research has shown that 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine has potential applications in various fields. In pharmaceuticals, it has been explored as a precursor for the synthesis of novel anticancer agents. Studies have demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, making them promising candidates for further development. Additionally, 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine has been investigated for its antiviral properties, particularly against RNA viruses such as influenza and hepatitis C.

In materials science, 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine has been used as a building block for the synthesis of conjugated polymers and small molecules with interesting electronic and optical properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The unique combination of functional groups in 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine allows for fine-tuning of the electronic structure and performance of these materials.

In chemical synthesis, 1-(5-bromothiophen-2-yl)ethyl(propan-2-yl)amine serves as a versatile starting material for a wide range of reactions. Its reactivity has been exploited in various synthetic strategies, including Suzuki-Miyaura coupling reactions, Buchwald-Hartwig amination reactions, and Grignard reactions. These reactions enable the efficient synthesis of complex molecules with high yields and excellent purity. The ability to perform these transformations under mild conditions makes 1-(5-bromothiophen-2-ylyl)(propan-ylyl)-amine an attractive choice for synthetic chemists working on challenging projects.

Despite its potential applications, it is important to handle 1-(5-bromothiophen-ylyl)(propan-ylyl)-amine with care due to its reactivity and potential health hazards associated with exposure to brominated compounds. Proper safety protocols should be followed when working with this compound to ensure the well-being of laboratory personnel.

In conclusion, 1-(5-bromothiophen-ylyl)(propan-ylyl)-amine (CAS No. 1179058-ylyl6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structure combines a bromothiophene moiety with an amino group and an isopropyl substituent, endowing it with a range of interesting properties that make it a valuable tool for researchers and industry professionals. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.